Cas no 1421933-30-3 (2,3-Diamino-n-(4-fluoro-3-(trifluoromethyl)phenyl)benzamide)

• Product Name: 2,3-Diamino-n-(4-fluoro-3-(trifluoromethyl)phenyl)benzamide
• CAS No: 1421933-30-3
• MF: C₁₄H₁₁F₄N₃O
• MW: 313.25025677681
• CID: 4597901
• Update Time: 2025-07-25

2,3-Diamino-n-(4-fluoro-3-(trifluoromethyl)phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Diamino-n-(4-fluoro-3-(trifluoromethyl)phenyl)benzamide

• Inchi： 1S/C14H11F4N3O/c15-10-5-4-7(6-9(10)14(16,17)18)21-13(22)8-2-1-3-11(19)12(8)20/h1-6H,19-20H2,(H,21,22)
• InChI Key： IFAYRMXHVPKQCY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(C(F)(F)F)=C1)(=O)C1=CC=CC(N)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,3-Diamino-n-(4-fluoro-3-(trifluoromethyl)phenyl)benzamide

Research Brief on 2,3-Diamino-N-(4-fluoro-3-(trifluoromethyl)phenyl)benzamide (CAS: 1421933-30-3): Recent Advances and Applications

2,3-Diamino-N-(4-fluoro-3-(trifluoromethyl)phenyl)benzamide (CAS: 1421933-30-3) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a modulator of key biological pathways, particularly in the context of cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The compound's structure, featuring a benzamide core with amino and fluorinated phenyl substituents, suggests high binding affinity to specific protein targets. Recent in vitro studies have demonstrated its ability to inhibit the activity of kinases involved in cell proliferation and survival, such as EGFR and VEGFR. These findings position 2,3-Diamino-N-(4-fluoro-3-(trifluoromethyl)phenyl)benzamide as a promising candidate for targeted cancer therapy, particularly in tumors with dysregulated kinase signaling pathways.

Pharmacokinetic studies have revealed favorable properties of this compound, including good oral bioavailability and moderate plasma protein binding. Molecular docking simulations have further elucidated its binding mode within the ATP-binding pockets of target kinases, providing a structural basis for its inhibitory activity. These insights are invaluable for the design of next-generation derivatives with improved potency and selectivity.

In addition to its anticancer potential, recent research has explored the compound's anti-inflammatory effects. Studies in animal models of rheumatoid arthritis have shown significant reduction in joint inflammation and bone erosion, suggesting potential applications in autoimmune diseases. The compound appears to modulate NF-κB signaling, a key pathway in inflammatory responses, though the exact mechanism requires further investigation.

Ongoing clinical trials are evaluating the safety and efficacy of 2,3-Diamino-N-(4-fluoro-3-(trifluoromethyl)phenyl)benzamide in human subjects, with preliminary results expected in the coming year. The compound's unique chemical properties and promising preclinical data make it a molecule of significant interest for both academic researchers and pharmaceutical developers. Future research directions may include combination therapies with existing anticancer agents and exploration of its potential in other disease areas.